Cas no 321998-57-6 (1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• CAS No: 321998-57-6
• MF: C₁₇H₁₄ClF₃N₄OS
• MW: 414.832471370697
• CID: 5017427
• Update Time: 2023-08-25

1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• 1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H14ClF3N4OS/c1-9(2)23-15(26)12-7-22-25(14(12)17(19,20)21)16-24-13(8-27-16)10-3-5-11(18)6-4-10/h3-9H,1-2H3,(H,23,26)
• InChI Key： QJEAYKWAGSFPLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(C(F)(F)F)=C(C=N1)C(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 4.5
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives